Cas no 622-21-9 (Dicinnamalacetone)

Dicinnamalacetone Properties

Names and Identifiers

• 1,9-diphenylnona-1,3,6,8-tetraen-5-one
• 6,8-nonatetraen-5-one,1,9-diphenyl-3
• DICINNAMYLIDENEACETONE
• DICINNAMALACETONE
• 1,9-DIPHENYL-1,3,6,8
• 1,9-Diphenyl-1,3,6,8-nonatetraen-5-one
• 1.9-Diphenyl-1.3.6.8-nonatetraen-5-one
• 1,3,6,8-Nonatetraen-5-one, 1,9-diphenyl-
• (1E,3E,6E,8E)-1,9-diphenylnona-1,3,6,8-tetraen-5-one
• C21H18O
• Dicinnamalacetone, 98%
• RLJALOQFYHCJKG-FVRNMFRHSA-N
• 6600AF
• ST078028
• TL8004065
• D0900
• (1E,3E,6E,8E)-1,9-Diphenyl-1,3
• 1,9-Diphenyl-1,3,6,8-nonatetraen-5-one, 97+%
• 622-21-9
• D89739
• MFCD00004792
• (1E,3E,6E,8E)-1,9-Diphenyl-1,3,6,8-nonatetraen-5-one #
• CS-0322798
• 153788-49-9
• SCHEMBL243733
• A833650
• InChI=1/C21H18O/c22-21(17-9-7-15-19-11-3-1-4-12-19)18-10-8-16-20-13-5-2-6-14-20/h1-18H/b15-7+,16-8+,17-9+,18-10
• CHEMBL388544
• AN-651/43278282
• AKOS003404847
• +Expand

• MDL： MFCD00004792
• InChIKey： RLJALOQFYHCJKG-FVRNMFRHSA-N
• Inchi： 1S/C21H18O/c22-21(17-9-7-15-19-11-3-1-4-12-19)18-10-8-16-20-13-5-2-6-14-20/h1-18H/b15-7+,16-8+,17-9+,18-10+
• SMILES： O=C(/C(/[H])=C(\[H])/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])/C(/[H])=C(\[H])/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 286.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 286.136
• Heavy Atom Count: 22
• Complexity: 387
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 5.09470
• PSA: 17.07000
• Refractive Index: 1.4880 (estimate)
• Boiling Point: 388.73°C (rough estimate)
• Melting Point: 139.0 to 143.0 deg-C
• Flash Point: 208.7°C
• Color/Form: Yellow fibre
• Solubility: Not determined.
• Density: 1.0402 (rough estimate)

Dicinnamalacetone Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：NONH for all modes of transport
• Risk Phrases： 36/37/38
• TSCA：Yes

Dicinnamalacetone Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone